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Introduction
Furametpyr is a pyrazole-carboxamide fungicide categorized as a Succinate Dehydrogenase

Inhibitor (SDHI).[1] Its primary mode of action is the inhibition of mitochondrial succinate

oxidation, a critical process in the respiratory chain of fungi.[1] This disruption of the fungal

respiratory system makes Furametpyr an effective agent against a range of fungal pathogens.

Primarily recognized for its efficacy in controlling rice sheath blight caused by Rhizoctonia

solani, its broader spectrum of activity is a subject of ongoing research.[2]

These application notes provide detailed protocols for in vitro assays to determine the

antifungal efficacy of Furametpyr against various fungal pathogens. The methodologies

described herein are essential for researchers in fungicide discovery and development,

enabling the standardized assessment of Furametpyr's inhibitory activity.

Mechanism of Action: Succinate Dehydrogenase
Inhibition
Furametpyr targets complex II (succinate dehydrogenase or SDH) of the mitochondrial

respiratory chain. By binding to the ubiquinone-binding (Qp) site of the SDH enzyme,

Furametpyr blocks the oxidation of succinate to fumarate. This inhibition halts the electron

transport chain, thereby disrupting ATP production and ultimately leading to fungal cell death.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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